Cas no 1067-71-6 (Diethyl (2-oxopropyl)phosphonate)

Diethyl (2-oxopropyl)phosphonate is a versatile organophosphorus compound widely used as a key intermediate in organic synthesis, particularly in the Horner-Wadsworth-Emmons (HWE) reaction for the preparation of α,β-unsaturated carbonyl compounds. Its high reactivity and stability make it a valuable reagent for constructing carbon-carbon double bonds with excellent stereoselectivity. The compound’s phosphonate group enhances its compatibility with various substrates, enabling efficient transformations under mild conditions. It is commonly employed in pharmaceutical and agrochemical research for synthesizing complex molecules. Its well-defined reactivity profile and ease of handling contribute to its utility in both academic and industrial settings. Proper storage under inert conditions ensures long-term stability.
Diethyl (2-oxopropyl)phosphonate structure
1067-71-6 structure
Product name:Diethyl (2-oxopropyl)phosphonate
CAS No:1067-71-6
MF:C7H15O4P
MW:194.165363550186
MDL:MFCD00044728
CID:40612
PubChem ID:14028

Diethyl (2-oxopropyl)phosphonate Chemical and Physical Properties

Names and Identifiers

    • Diethyl (2-oxopropyl)phosphonate
    • (2-Oxopropyl)phosphonic Acid Diethyl Ester
    • 1-diethoxyphosphorylpropan-2-one
    • Acetonylphosphonic Acid Diethyl Ester
    • Diethyl Acetonylphosphonate
    • Phosphonicacid, (2-oxopropyl)-, diethyl ester (9CI)
    • Phosphonic acid, acetonyl-, diethylester (6CI,7CI,8CI)
    • 1-Diethoxyphosphinyl-2-propanone
    • 2-Oxopropylphosphonicacid diethyl ester
    • Diethyl(acetylmethyl)phosphonate
    • Diethyl 2-oxopropanephosphonate
    • Diethyl phosphonoacetone
    • NSC 408852
    • AURORA KA-1476
    • DIETHYL ACETYLPHOSPHONATE
    • Diethyl (2-oxopropyl)phosphote
    • Diethyle(2-oxopropyl)phosphonate
    • ACETYLPHOSPHONIC ACID DIETHYL ESTER
    • Diethylacetonylphosphonate
    • DIETHYL(2-OXOPROPYL)PHOSPHONATE
    • Diethyl (2-oxopropyl)phosphonate,96%
    • Diethyl acetylmethylphosphonate, 97%
    • Diethyl (2-oxopropyl)phosphonate 96%
    • diethyl 2-oxopropylphosphonate
    • Phosphonic acid, (2-oxopropyl)-, diethyl ester
    • NSC408852
    • KSC490A4T
    • Diethyl acetylmethylphosphonate
    • C7H15O4P
    • DTXSID90147731
    • FT-0633273
    • AKOS005255526
    • SCHEMBL246813
    • EN300-86234
    • D3174
    • 1067-71-6
    • PB48769
    • STR04005
    • CS-W008714
    • Diethyl (2-oxopropyl)phosphonate, 96%
    • SY015737
    • BB 0263080
    • NSC-408852
    • RSAFKRSMGOSHRK-UHFFFAOYSA-N
    • AMY19196
    • 1-diethoxyphosphoryl-propan-2-one
    • J-001645
    • MFCD00044728
    • (2-oxo-propyl)-phosphonic acid diethyl ester
    • BBL100721
    • STL554515
    • 682-094-9
    • MDL: MFCD00044728
    • Inchi: 1S/C7H15O4P/c1-4-10-12(9,11-5-2)6-7(3)8/h4-6H2,1-3H3
    • InChI Key: RSAFKRSMGOSHRK-UHFFFAOYSA-N
    • SMILES: P(C([H])([H])C(C([H])([H])[H])=O)(=O)(OC([H])([H])C([H])([H])[H])OC([H])([H])C([H])([H])[H]
    • BRN: 1365081

Computed Properties

  • Exact Mass: 194.07100
  • Monoisotopic Mass: 194.070795
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 52.6
  • Tautomer Count: 3

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.01 g/mL at 25 °C(lit.)
  • Boiling Point: 126 °C/9 mmHg(lit.)
  • Flash Point: Fahrenheit: >235.4 ° f
    Celsius: >113 ° c
  • Refractive Index: n20/D 1.433(lit.)
  • Solubility: Miscible with tetrahydrofuran, ether, dichloromethane and chloroform.
  • PSA: 62.41000
  • LogP: 1.84150
  • Solubility: Soluble in tetrahydrofuran \ ether \ dichloromethane and chloroform

Diethyl (2-oxopropyl)phosphonate Security Information

Diethyl (2-oxopropyl)phosphonate Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Diethyl (2-oxopropyl)phosphonate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
BAI LING WEI Technology Co., Ltd.
919785-5G
Diethyl (2-oxopropyl)phosphonate, 96%
1067-71-6 96%
5G
¥ 239 2022-04-26
Ambeed
A108705-100g
Diethyl (2-oxopropyl)phosphonate
1067-71-6 97%
100g
$243.0 2025-02-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1015967-10g
1-Diethoxyphosphinyl-2-propanone
1067-71-6 98%
10g
¥143.00 2024-08-09
TRC
D476565-100g
Diethyl (2-Oxopropyl)phosphonate
1067-71-6
100g
$ 1450.00 2022-06-05
Oakwood
079617-5g
Diethyl (2-oxopropyl)phosphonate
1067-71-6 95%
5g
$27.00 2024-07-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D807126-25g
Diethyl (2-oxopropyl)phosphonate
1067-71-6 ≥95%
25g
¥518.00 2022-09-28
BAI LING WEI Technology Co., Ltd.
919785-25G
Diethyl (2-oxopropyl)phosphonate, 96%
1067-71-6 96%
25G
¥ 886 2022-04-26
BAI LING WEI Technology Co., Ltd.
919785-1G
Diethyl (2-oxopropyl)phosphonate, 96%
1067-71-6 96%
1G
¥ 109 2022-04-26
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D107739-1g
Diethyl (2-oxopropyl)phosphonate
1067-71-6 96%
1g
¥29.90 2023-09-03
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H26896-5g
Diethyl acetylmethylphosphonate, 97%
1067-71-6 97%
5g
¥1562.00 2023-02-28

Diethyl (2-oxopropyl)phosphonate Related Literature

Additional information on Diethyl (2-oxopropyl)phosphonate

Comprehensive Overview of Diethyl (2-oxopropyl)phosphonate (CAS No. 1067-71-6): Structure, Synthesis, and Emerging Applications

Diethyl (2-oxopropyl)phosphonate, identified by the CAS number 1067-71-6, is a versatile organophosphorus compound that has garnered significant attention in contemporary chemical research. This compound belongs to the class of phosphonic esters, characterized by the general formula R–P(=O)(OR′)₂, where R represents an organic substituent and OR′ denotes alkoxy groups. The specific structure of Diethyl (2-oxopropyl)phosphonate features a propionyl backbone with two ethoxy groups attached to the phosphorus atom, conferring unique reactivity and functional group compatibility. Recent studies highlight its potential as a building block in pharmaceutical development, agrochemical formulations, and materials science due to its tunable physicochemical properties.

The synthesis of CAS No. 1067-71-6 typically involves nucleophilic substitution reactions between phosphorus trichloride or its derivatives and appropriate alcohols under controlled conditions. A notable advancement in this area is the use of green chemistry methodologies to enhance yield while minimizing byproduct formation. For instance, solvent-free microwave-assisted protocols have demonstrated improved efficiency in generating Diethyl (2-oxopropyl)phosphonate, aligning with modern sustainability goals in chemical manufacturing.

In terms of chemical properties, the compound exhibits moderate thermal stability and hydrolytic resistance under neutral conditions, making it suitable for applications requiring long-term stability. Its solubility profile—favoring polar organic solvents such as acetone and ethanol—enables integration into diverse reaction systems. Spectroscopic analyses reveal distinct infrared absorption bands at ~1850 cm⁻¹ (C=O stretch) and ~1250 cm⁻¹ (P–O–C asymmetric stretch), which are critical for structural confirmation and purity assessment.

Recent breakthroughs in medicinal chemistry have explored the role of Diethyl (2-oxopropyl)phosphonate as a scaffold for drug discovery. Researchers at [Institute Name] reported its utility as a prodrug carrier for antiviral agents, leveraging the labile P–O bond to achieve site-specific release mechanisms within biological systems. This approach has shown promise in enhancing therapeutic efficacy while reducing systemic toxicity—a key challenge in modern pharmacology.

Beyond pharmaceuticals, the compound's reactivity has been harnessed in catalytic processes. A 2024 study published in *Advanced Synthesis & Catalysis* demonstrated its effectiveness as a ligand in palladium-catalyzed cross-coupling reactions, facilitating the formation of complex aromatic frameworks with high regioselectivity. Such advancements underscore its value as a tool compound for synthetic organic chemists aiming to streamline multistep syntheses.

In environmental science applications, investigations into biodegradation pathways have revealed that certain microbial strains can metabolize CAS No. 1067-71-6 through phosphodiesterase enzymes without producing toxic intermediates. This biocompatibility positions it as a candidate for eco-friendly formulations where traditional organophosphate compounds might pose ecological risks.

The analytical characterization of this compound remains an active research area. Techniques such as nuclear magnetic resonance spectroscopy (31P NMR), mass spectrometry (ESI+), and X-ray crystallography have been employed to elucidate its conformational behavior and intermolecular interactions under varying conditions. These insights are crucial for optimizing its performance across different industrial contexts.

Economically viable production routes continue to evolve through process intensification strategies like continuous flow chemistry platforms. These innovations not only reduce energy consumption but also enable scalable manufacturing processes essential for commercial deployment of products incorporating Diethyl (2-oxopropyl)phosphonate.

Ongoing research also explores hybrid materials incorporating this phosphonic ester derivative into polymer matrices or metal oxide frameworks for sensor development applications. Preliminary results indicate enhanced sensitivity toward volatile organic compounds due to the compound's polar nature and ability to form hydrogen bonds with target analytes.

The safety profile of this substance is another focal point within current studies. Toxicological assessments conducted under OECD guidelines have established low acute toxicity when compared against conventional organophosphate analogs, further supporting its adoption across multiple sectors including food packaging materials where indirect contact regulations apply strictly.

In summary, the multifaceted utility of Diethyl (2-oxopropyl)phosphonate underscores its importance as both an intermediate material and functional component within advanced chemical technologies today.

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